Cas no 2060044-04-2 (2-cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid)

• Product Name: 2-cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid
• CAS No: 2060044-04-2
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• MDL: MFCD30478028
• CID: 5193314
• PubChem ID: 125426496
• Update Time: 2025-07-14

2-cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 2-cyclopropyl-5-methoxy-1-methyl-
• 2-cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid

• MDL： MFCD30478028
• Inchi： 1S/C14H15NO3/c1-15-11-6-5-9(18-2)7-10(11)12(14(16)17)13(15)8-3-4-8/h5-8H,3-4H2,1-2H3,(H,16,17)
• InChI Key： OGMVGWNAEROVIM-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(OC)C=C2)C(C(O)=O)=C1C1CC1

Additional information on 2-cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid

2-Cyclopropyl-5-Methoxy-1-Methyl-1H-Indole-3-Carboxylic Acid: An Emerging Compound in Medicinal Chemistry

2-Cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid (CAS No. 2060044-04-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the indole family, a class of heterocyclic compounds known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The cyclopropyl group in the structure of 2-cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid adds a unique dimension to its chemical properties. Cyclopropane rings are highly strained and can impart significant conformational rigidity to the molecule, which can influence its binding affinity and selectivity for various biological targets. This rigidity can also enhance the compound's metabolic stability, making it a promising candidate for drug development.

The presence of a methoxy group at the 5-position of the indole ring is another key feature of this compound. Methoxy groups are known to enhance the lipophilicity and electronic properties of molecules, which can improve their ability to cross cell membranes and interact with specific receptors. This modification can also affect the compound's solubility and bioavailability, crucial factors in drug design.

The methyl group at the 1-position of the indole ring further contributes to the overall stability and reactivity of 2-cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid. Methyl groups are electron-donating and can increase the electron density around the indole ring, potentially enhancing its interaction with target proteins or enzymes. This can lead to improved potency and selectivity in therapeutic applications.

The carboxylic acid functionality at the 3-position of the indole ring is a critical feature that confers various biological activities to 2-cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid. Carboxylic acids are known for their ability to form hydrogen bonds and participate in electrostatic interactions, which are essential for binding to biological targets such as receptors, enzymes, and ion channels. This functional group also provides a handle for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific therapeutic needs.

Recent studies have highlighted the potential of 2-cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. This makes it a potential lead compound for developing new anticancer drugs with improved efficacy and reduced side effects.

The neuroprotective potential of 2-cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid has also been explored. Research published in Neuropharmacology has shown that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. These findings suggest that it could be a valuable therapeutic agent for treating neurodegenerative disorders.

In conclusion, 2-cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid (CAS No. 2060044-04-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, including the cyclopropyl, methoxy, methyl, and carboxylic acid groups, contribute to its diverse biological activities and make it an attractive candidate for further research and development. As more studies continue to uncover its therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding of various diseases and developing new treatments.